Cas no 10025-98-6 (Potassium tetrachloropalladate(II))

• Product Name: Potassium tetrachloropalladate(II)
• CAS No: 10025-98-6
• MF: Cl₄K₂Pd
• MW: 326.4286
• MDL: MFCD00011373
• CID: 48295
• Update Time: 2025-06-07

Potassium tetrachloropalladate(II) Chemical and Physical Properties

Names and Identifiers

• Potassium tetrachloropalladate(II)
• dipotassium tetrachloropalladate
• Potassium tetrachloropalladate
• Potassium chloropalladite
• dipotassium,tetrachloropalladium(2-)
• Potassium Tetrachloropalladate(II),Premion,Metals Basis)
• Potassium tetrachloroplatinate
• Potassium tetrachloroplatinate(II)
• potassiumchlorophalladite
• potassiumpalladouschloride
• potassiumpalladiumchloride
• PALLADIUM POTASSIUM CHLORIDE
• PALLADOUS POTASSIUM CHLORIDE
• Potassium Tetrachloropallidate
• PALLADIUM(II) POTASSIUM CHLORIDE
• POTASSIUM PALLADIUM(II) CHLORIDE
• Potassium palladium chloride
• Potassium chlorophalladite
• Potassium palladous chloride
• Dipotassium tetrachloropalladate(II)
• Tetrachloropalladate(2-) dipotassium
• Dipotassium tetrachloropalladate(2-)
• Palladate(2-), tetrachloro-, dipotassium, (SP-4-1)-
• Potassium tetrachloropalladate(II), min 32.0% Pd
• Potassium palladium

• MDL： MFCD00011373
• Inchi： 1S/4ClH.2K.Pd/h4*1H;;;/q;;;;2*+1;+2/p-4
• InChI Key： LGCKLDWLSVFMGL-UHFFFAOYSA-J
• SMILES： Cl[Pd-2](Cl)(Cl)Cl.[K+].[K+]

Computed Properties

• Exact Mass: 323.70600
• Monoisotopic Mass: 323.706308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Reddish brown crystals.
• Density: 2.67 g/mL at 25 °C(lit.)
• Melting Point: 105 °C (dec.) (lit.)
• Flash Point: 105
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.75800
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

Potassium tetrachloropalladate(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：TT4100000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Risk Phrases：R36/38
• Storage Condition：0-6°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Potassium tetrachloropalladate(II)

Introduction to Potassium Tetrachloropalladate(II) (CAS No. 10025-98-6)

Potassium tetrachloropalladate(II) is a significant compound in the field of organometallic chemistry and has garnered considerable attention due to its versatile applications in catalysis, material science, and pharmaceutical research. With the CAS number 10025-98-6, this compound is widely recognized for its unique chemical properties and structural characteristics, which make it an invaluable tool in various scientific and industrial processes.

The compound is formed by the reaction between palladium(II) chloride and potassium hydroxide, resulting in a coordination complex where palladium is centered in a square planar geometry coordinated to four chlorine atoms. The potassium ions act as counterions, maintaining the electrical neutrality of the compound. This coordination environment imparts remarkable stability and reactivity to Potassium tetrachloropalladate(II), making it an excellent catalyst in various organic transformations.

In recent years, research has highlighted the role of Potassium tetrachloropalladate(II) in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. These reactions, including Suzuki-Miyaura, Heck, and Sonogashira couplings, rely on palladium-based catalysts to facilitate the formation of carbon-carbon bonds. The compound's ability to facilitate these reactions under mild conditions has made it a preferred choice for synthetic chemists.

Moreover, advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing organometallic compounds. Potassium tetrachloropalladate(II) has been investigated as a catalyst in processes that minimize waste and energy consumption. For instance, its use in flow chemistry systems has demonstrated efficient and scalable reactions while reducing environmental impact.

The pharmaceutical industry has also shown interest in Potassium tetrachloropalladate(II) due to its potential applications in drug development. Palladium complexes are known for their ability to interact with biological targets, making them promising candidates for therapeutic agents. Current research is exploring its role in developing novel anticancer drugs, where its catalytic properties could be leveraged to enhance drug efficacy and reduce side effects.

Another area where Potassium tetrachloropalladate(II) has made significant contributions is in material science. Its unique electronic properties make it suitable for applications in nanotechnology and electronic devices. Researchers have utilized this compound to synthesize palladium nanoparticles, which exhibit enhanced catalytic activity and are being explored for use in sensors and conductive materials.

The synthesis of Potassium tetrachloropalladate(II) involves precise control over reaction conditions to ensure high yield and purity. The use of high-purity starting materials and controlled pH environments is crucial to achieving optimal results. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

In conclusion, Potassium tetrachloropalladate(II) (CAS No. 10025-98-6) is a multifaceted compound with broad applications across various scientific disciplines. Its role as a catalyst in organic synthesis, potential use in pharmaceuticals, and contributions to material science underscore its importance in modern chemistry. As research continues to uncover new applications and improve synthetic methods, the significance of this compound is expected to grow further.